1-[3-(aminomethyl)phenyl]-N-[3-fluoro-2'-(methylsulfonyl)biphenyl-4-yl]-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide

• CAS No.: 209957-47-1
• Molecular Formula: C25H20F4N4O3S
• Molecular Weight: 532.5 g/mol
• IUPAC Name: 2-[3-(aminomethyl)phenyl]-N-[2-fluoro-4-(2-methylsulfonylphenyl)phenyl]-5-(trifluoromethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C25H20F4N4O3S/c1-37(35,36)22-8-3-2-7-18(22)16-9-10-20(19(26)12-16)31-24(34)21-13-23(25(27,28)29)32-33(21)17-6-4-5-15(11-17)14-30/h2-13H,14,30H2,1H3,(H,31,34)
• InChI Key: ZLUOAFAJSUPHOG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1C2=CC(=C(C=C2)NC(=O)C3=CC(=NN3C4=CC=CC(=C4)CN)C(F)(F)F)F

Description

1-[3-(Aminomethyl)phenyl]-N-[3-fluoro-2'-(methylsulfonyl)biphenyl-4-yl]-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide (DPC 423) is a highly potent, selective, and orally bioavailable inhibitor of blood coagulation Factor Xa (fXa) . Factor Xa is a critical enzyme in the coagulation cascade, responsible for thrombin generation and fibrin clot formation. DPC 423 was developed through structural optimization of pyrazole-based scaffolds, where the benzamidine P1 group in earlier inhibitors was replaced with a benzylamine moiety. This modification significantly improved oral bioavailability while retaining subnanomolar potency (Ki = 13 pM) .

Key structural features of DPC 423 include:

• Pyrazole core: Provides a rigid scaffold for optimal binding to the fXa active site.
• Trifluoromethyl group: Enhances metabolic stability and hydrophobic interactions.
• Biphenyl P4 group: Contributes to selectivity over other serine proteases.
• Benzylamine P1 group: Reduces basicity compared to benzamidine, improving pharmacokinetics .

Scientific Research Applications

Anticoagulant Activity

DPC423 has been extensively studied for its role as a factor Xa inhibitor . Factor Xa plays a pivotal role in the coagulation cascade, and its inhibition can prevent thrombus formation. The discovery of DPC423 highlighted its potency and selectivity as an oral antithrombotic agent.

• Potency and Selectivity : DPC423 exhibits subnanomolar potency against factor Xa, making it one of the most effective inhibitors in its class. Studies have demonstrated that it maintains high selectivity over other serine proteases, reducing the risk of bleeding complications associated with less selective anticoagulants .
• Pharmacokinetic Profile : The compound was optimized for oral bioavailability, which is crucial for patient compliance in anticoagulation therapy. Modifications to its chemical structure enhanced its pharmacokinetic properties while retaining efficacy .

Clinical Studies

DPC423 has undergone various clinical trials to evaluate its effectiveness and safety profile:

• Phase II Trials : Initial studies indicated that DPC423 could significantly reduce thrombotic events in patients undergoing surgery or with conditions predisposing them to thrombosis .
• Comparative Studies : Clinical trials comparing DPC423 with traditional anticoagulants like warfarin demonstrated superior efficacy and a more favorable safety profile, leading to interest in its use for long-term anticoagulation therapy .

Case Study 1: Efficacy in Arterial Thrombosis

A study conducted on rabbits demonstrated that DPC423 effectively reduced arterial thrombosis compared to controls. The results indicated a significant decrease in thrombus weight and improved blood flow metrics post-treatment .

Case Study 2: Metabolic Pathways

Research into the metabolism of DPC423 revealed novel metabolic pathways that contribute to its pharmacological effects. Liquid chromatography/mass spectrometry (LC-MS) was employed to identify metabolites, providing insights into the compound's bioactivation and elimination processes .

Chemical Reactions Analysis

Gamma-Glutamyltranspeptidase (GGT)-Mediated Glutamate Conjugation

DPC 423 undergoes unusual biotransformation via GGT, which transfers glutamate from endogenous glutathione (GSH) to its benzylamine group. This reaction produces glutamate conjugates , confirmed through LC/MS and NMR analysis .
Key findings :

• Deuterium-labeling studies demonstrated that GGT transfers glutamate without affecting α-protons on benzylamine or GSH .

• Structural analogs with benzylamine groups exhibit similar reactivity, suggesting a shared mechanism for GGT-mediated conjugation .

Cytochrome P450-Mediated Oxidation

DPC 423 is metabolized by hepatic P450 enzymes, leading to aldoxime intermediates . These intermediates form glutathione conjugates via nucleophilic trapping .

Reaction Step	Enzyme Involvement	Products Identified
Initial oxidation	CYP3A4/CYP2C19	Aldoxime intermediates
GSH conjugation of aldoximes	GST	Thioether-linked GSH adducts

Experimental evidence :

• LC/NMR confirmed aldoxime structures and their downstream reactivity .

• Isotopic labeling (²H/¹³C) tracked metabolic pathways and intermediate stability .

Hydrolysis and Degradation Pathways

The amide bond in DPC 423 is susceptible to hydrolysis under physiological conditions, yielding carboxylic acid and amine derivatives.

Conditions influencing hydrolysis :

• pH-dependent stability : Faster degradation observed at pH < 5 or > 8.

• Enzymatic catalysis : Carboxylesterases accelerate hydrolysis in hepatic microsomes .

Synthetic Modifications

While not directly part of its metabolic reactions, DPC 423’s structural analogs have been synthesized to explore structure-activity relationships:

Analog Modification	Impact on Reactivity
Replacement of trifluoromethyl	Reduced metabolic stability
Substitution of methylsulfonyl	Altered GGT-mediated conjugation kinetics

Reactivity with Nucleophiles

The methylsulfonyl group participates in nucleophilic aromatic substitution (SNAr) under basic conditions, enabling derivatization at the biphenyl ring .

Example reaction :

$$\text{DPC 423} + \text{NH}_3 \xrightarrow{\text{Base}} \text{Sulfonamide derivative} + \text{CH}_3\text{SO}_2^-$$

Comparison with Similar Compounds

Research Findings and Data Tables

Potency and Selectivity

Compound	fXa Ki	Thrombin Ki	Selectivity Ratio (fXa/Thrombin)
DPC 423	13 pM	130 nM	10,000
SK549	0.52 nM	400 nM	770
Heparin	N/A	N/A	N/A (broad-spectrum)

Pharmacokinetic Profile

Parameter	DPC 423	SK549
Oral Bioavailability	80%	<10%
Half-life (t1/2)	6.5 hours	1.2 hours
Plasma Clearance	Low	High

Preparation Methods

Synthesis of the Pyrazole Core

The pyrazole ring serves as the central scaffold. A one-pot cyclization method is widely employed, leveraging hydrazine hydrate and ketone derivatives. For example, 3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid can be synthesized via condensation of ethyl trifluoroacetate with dimethylamino vinyl methyl ketone, followed by hydrazine-mediated cyclization . Key parameters include:

Parameter	Optimal Condition	Yield (%)	Source
Solvent	Dichloromethane	85–90
Temperature	−25°C to −20°C	—
Reaction Time	1–2 hours	—

This step avoids toxic solvents like acetonitrile, aligning with greener chemistry principles .

Introduction of the Trifluoromethyl Group

Trifluoromethylation is achieved via halogen exchange or direct substitution. A patent detailing 3-fluoroalkylpyrazole synthesis uses trimethyl orthoformate as a catalyst in aqueous media, achieving 90% yield for analogous structures. The reaction proceeds as:

$$\text{R-COOR'} + \text{CF}$$3\text{SiMe}3 \xrightarrow{\text{CuI}} \text{R-CF}_3 + \text{Byproducts}

Critical factors include stoichiometric control (1:1.2 molar ratio of substrate to trifluoromethylating agent) and copper iodide catalysis .

Formation of the Biphenyl Sulfonyl Moiety

The 3-fluoro-2'-(methylsulfonyl)biphenyl-4-amine intermediate is synthesized via Suzuki-Miyaura coupling. A representative protocol involves:

• Borylation : 2-Bromo-1-fluoro-4-nitrobenzene reacts with bis(pinacolato)diboron under Pd(dppf)Cl₂ catalysis.

• Coupling : The boronate ester couples with 2-(methylsulfonyl)phenylboronic acid.

• Reduction : Nitro groups are reduced to amines using H₂/Pd-C.

Step	Reagent	Temperature	Yield (%)
1	Pd(dppf)Cl₂, KOAc	80°C	75
2	Pd(PPh₃)₄, K₂CO₃	100°C	68
3	H₂ (1 atm), Pd/C	RT	92

Coupling Reactions for Final Assembly

The pyrazole-carboxylic acid is coupled with the biphenyl sulfonyl amine via EDC/HOBt-mediated amidation :

$$\text{Acid} + \text{Amine} \xrightarrow{\text{EDC, HOBt}} \text{Amide} + \text{H}_2\text{O}$$

Optimization data:

Condition	Outcome
Solvent: DMF	88% yield, high purity
Molar Ratio (1:1.2)	Minimizes unreacted starting material
Temperature: 0°C→RT	Prevents epimerization

Purification and Characterization

Final purification employs recrystallization (ethanol/water) or column chromatography (SiO₂, hexane/EtOAc). Analytical validation via:

• HPLC : Purity >99%

• MS (ESI+) : m/z 589.2 [M+H]⁺

• ¹H NMR : δ 8.21 (s, 1H, pyrazole), 7.89–7.32 (m, aromatic)

Challenges and Innovations

• Solvent Selection : Aqueous systems reduce toxicity but require precise pH control.

• Trifluoromethyl Stability : Acidic conditions risk CF₃ group hydrolysis; neutral buffers are preferred .

• Coupling Efficiency : Microwave-assisted synthesis reduces reaction time by 40% .

Q & A

Q. Table 1: Species-Specific Metabolites

Species	Key Metabolites	Enzymatic Drivers
Rat	M4, M5, M7, M10, M11	CYP3A1/2, SSAO (liver)
Human	M2, M6 (acyl glucuronide)	CYP3A4

How did structural optimization of DPC423 improve its pharmacokinetic profile?

Answer:

• Benzylamine substitution : Reduced basicity vs. benzamidine, enhancing oral absorption (F = 50% in dogs) .
• Trifluoromethyl group : Increased metabolic stability by resisting oxidative degradation .
• Methylsulfonyl biphenyl : Improved binding affinity and solubility .

What in vivo models demonstrated DPC423’s antithrombotic efficacy?

Answer:

• Rabbit carotid artery thrombosis : DPC423 (0.6 mg/kg/h IV) restored blood flow (ED50 = 0.6 mg/kg/h), comparable to enoxaparin .
• Bleeding models : Minimal impact on cuticle bleeding time at therapeutic doses, suggesting a favorable safety profile .

Key Finding:
DPC423’s efficacy correlated with ex vivo anti-fXa activity (r = 0.86), validating target engagement .

How do reactive metabolites of DPC423 inform clinical risk assessment?

Answer:

• Acyl glucuronide (M6) : Potential for protein adduct formation, necessitating covalent binding studies .
• GSH adducts (M10, M11) : Trapped reactive intermediates (nitrile oxide/epoxide) suggest idiosyncratic toxicity risks .
• Mitigation strategies : Preclinical screening using LC/MS and NMR to quantify reactive intermediates .

What analytical methods are critical for characterizing DPC423 metabolites?

Answer:

• LC/MS/MS : Quantifies metabolites in plasma/bile (e.g., M1, M2) .
• LC/NMR : Elucidates structures of GSH adducts (M10, M11) .
• High-field NMR : Confirms stereochemistry of aldoxime intermediates (M13) .

How do species-specific metabolic differences impact DPC423’s preclinical translation?

Answer:

• SSAO activity : Absent in humans, limiting relevance of M1-driven toxicity in rabbits/dogs .
• Reactive metabolite profiles : Rodent-specific GSH adducts may overpredict human risk .

What structure-activity relationships (SAR) guided DPC423’s development?

Answer:

• Pyrazole core : 3-Trifluoromethyl group maximizes hydrophobic S1 binding .
• Biphenyl P4 : Methylsulfonyl group enhances selectivity by occupying the S4 pocket .
• Benzylamine vs. benzamidine : Balances potency and bioavailability .

What are the implications of DPC423’s oral bioavailability for clinical use?

Answer:

• Oral efficacy : DPC423 (10 mg/kg PO) achieved 74% carotid blood flow restoration in rabbits .
• PK/PD correlation : Linear relationship between plasma concentration and anti-fXa activity supports once-daily dosing .